Cas no 2137708-03-1 (4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide)

• Product Name: 4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide
• CAS No: 2137708-03-1
• MF: C₁₁H₁₉N₃OS
• MW: 241.35306096077
• CID: 6190393
• PubChem ID: 165458696
• Update Time: 2025-08-05

4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide
• 2137708-03-1
• EN300-739193

• Inchi： 1S/C11H19N3OS/c1-9(2)8-14-16(15,13-3)11-6-4-10(12)5-7-11/h4-7,9H,8,12H2,1-3H3,(H,13,14,15)
• InChI Key： VJDIRGAGIIFUPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC)(=NCC(C)C)=O

Computed Properties

• Exact Mass: 241.12488341g/mol
• Monoisotopic Mass: 241.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.9Ų

Additional information on 4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide

Introduction to 4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide (CAS No. 2137708-03-1)

4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2137708-03-1, has garnered attention due to its unique structural properties and potential utility in developing novel therapeutic agents. The presence of both amino and sulfonoimidamide functional groups makes it a versatile intermediate in medicinal chemistry, particularly in the design of bioactive molecules targeting various biological pathways.

The molecular structure of 4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide consists of a benzene ring substituted with an amino group at the para position, a sulfonoimidamide moiety at the ortho position, and a N-methyl group with a 2-methylpropyl substituent. This arrangement contributes to its reactivity and compatibility with various chemical transformations, making it a valuable building block in synthetic chemistry. The compound's solubility profile and stability under different conditions further enhance its appeal for industrial and academic research purposes.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide. Research studies have begun to investigate its interactions with biological targets, including enzymes and receptors involved in inflammation, pain signaling, and metabolic disorders. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain key enzymes, which could be leveraged for developing treatments against chronic inflammatory diseases and metabolic syndromes.

The sulfonoimidamide functional group is particularly noteworthy for its role in enhancing binding affinity and selectivity in drug design. This moiety has been successfully incorporated into several FDA-approved drugs due to its ability to modulate enzyme activity while minimizing off-target effects. The N-methyl and 2-methylpropyl substituents further contribute to the compound's pharmacokinetic properties, potentially improving bioavailability and metabolic stability. These features make 4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide a promising candidate for further development in drug discovery programs.

Advances in computational chemistry and molecular modeling have accelerated the process of identifying promising candidates like 4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide for therapeutic applications. High-throughput virtual screening (HTVS) techniques have been employed to evaluate the compound's binding interactions with protein targets, providing insights into its potential mechanisms of action. These computational approaches complement experimental studies, allowing researchers to prioritize compounds for further validation in vitro and in vivo.

Experimental investigations have also focused on synthesizing derivatives of 4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide to optimize its pharmacological properties. By modifying the substituents or introducing additional functional groups, researchers aim to enhance potency, selectivity, and pharmacokinetic profiles. Such structural modifications are critical for translating preclinical findings into clinical applications, ensuring that novel drug candidates meet stringent safety and efficacy standards.

The role of 4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide in interdisciplinary research is also noteworthy. Its applications extend beyond pharmaceuticals into materials science and agrochemicals, where its unique chemical properties contribute to innovative solutions. For instance, derivatives of this compound have been explored as ligands in catalytic systems or as intermediates in synthesizing specialty chemicals with tailored functionalities.

Future directions in the study of 4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide include exploring its role in emerging therapeutic areas such as oncology and neurodegenerative diseases. The compound's ability to interact with multiple biological targets makes it a versatile scaffold for designing multi-target drugs, which are increasingly recognized for their potential to address complex diseases more effectively than single-target agents.

In conclusion,4-amino-N-methyl-N-(2-methylpropyl)benzene-1-sulfonoimidamide (CAS No. 2137708-03-1) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features and potential pharmacological benefits position it as a valuable tool for researchers across multiple disciplines. As scientific understanding continues to evolve, the applications of this compound are expected to expand, contributing to breakthroughs in medicine and beyond.